N-[[5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide

• IUPAC Name: N-[[5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C29H29N5O3S/c1-21-9-7-12-23(17-21)34-26(18-30-27(35)19-37-24-13-3-2-4-14-24)31-32-29(34)38-20-28(36)33-16-8-11-22-10-5-6-15-25(22)33/h2-7,9-10,12-15,17H,8,11,16,18-20H2,1H3,(H,30,35)
• InChI Key: YPJKYBUHHTYBCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)N3CCCC4=CC=CC=C43)CNC(=O)COC5=CC=CC=C5
• Molecular Formula: C29H29N5O3S
• Molecular Weight: 527.6 g/mol

Description

This compound is a complex organic molecule that contains several different functional groups, including a quinoline, a triazole, and an acetamide group. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the quinoline and triazole rings, followed by the introduction of the various substituents. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the quinoline and triazole rings would likely make this compound aromatic, giving it stability and potentially affecting its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the quinoline and triazole rings might participate in electrophilic substitution reactions, while the acetamide group could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of the polar acetamide group might increase its solubility in water.

Scientific Research Applications

Anticancer Properties

• This compound has shown promise in inhibiting cancer cell growth. .

Antifungal Activity

• “F0721-0947” exhibits antifungal properties. .

Anti-inflammatory Effects

• The compound has demonstrated anti-inflammatory effects in preclinical models. .

Antioxidant Activity

• “N-((5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide” possesses antioxidant properties. .

Antiviral Applications

• Preliminary research suggests that this compound may have antiviral activity against certain viruses. .

Neuroprotective Potential

• Some studies indicate that “F0721-0947” could protect neurons from damage and improve cognitive function. .

Cardiovascular Applications

• The compound’s cardiovascular effects are under scrutiny. .

Metabolic Syndrome and Diabetes Research

• Investigations have linked this compound to metabolic regulation. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. For example, many quinoline and triazole derivatives have antimicrobial activity, so this compound might act by interfering with the growth or reproduction of bacteria or other microorganisms.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.